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This in-depth technical guide explores the preclinical investigation of GSK805, a potent and
orally bioavailable small molecule inhibitor of Retinoic acid receptor-related orphan receptor
gamma t (RORyt). RORyt is a master transcription factor essential for the differentiation of T
helper 17 (Th17) cells, a lymphocyte subset critically implicated in the pathogenesis of
numerous autoimmune diseases. This document summarizes the key preclinical findings,
details experimental methodologies, and visualizes the underlying molecular pathways and
experimental workflows.

Core Concept: Targeting the RORyt/Th17 Axis

The differentiation of naive CD4+ T cells into pro-inflammatory Th17 cells is a key driver of
autoimmune pathology in conditions such as multiple sclerosis, psoriasis, rheumatoid arthritis,
and inflammatory bowel disease.[1] This process is critically dependent on the transcriptional
activity of RORyt, which orchestrates the expression of hallmark Th17 cytokines, including
Interleukin-17A (IL-17A) and IL-17F.[1] GSK805 was identified as a specific inhibitor of RORyt,
offering a targeted therapeutic strategy to suppress Th17 cell-mediated inflammation.[1] The
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potency and oral bioavailability of GSK805 make it a promising candidate for the treatment of
Thl7-mediated diseases.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies investigating
the efficacy of GSK805.

Table 1: In Vitro Efficacy of GSK805

Concentrati
Assay Cell Type Treatment Outcome Reference
on
Comparable
inhibition of
Th1l7 Naive mouse IL-17
_ o GSK805 0.5 uMm . [1]
Differentiation  CD4+ T cells production to
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TMP778
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Human CD4+
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Thl7 IL-17A and
) o Crohn's GSK805 0.5 uMm [2]
Differentiation ) IL-22
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) producing T
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Inhibition

Table 2: In Vivo Efficacy of GSK805 in Autoimmune Disease Models
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. . Dosing L
Animal Model Disease . Key Findings Reference
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Ragl-/- Mice frequency of
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with CBirl T cell Colitis ) colonic Th17 [2]
daily for 2 weeks _
transfer cells and signs of

inflammation

Signaling Pathway and Mechanism of Action

GSKB805 functions as an inverse agonist of RORyt. By binding to the ligand-binding domain of

RORvt, it inhibits the recruitment of co-activators necessary for the transcription of Th17-

associated genes. This leads to a downstream reduction in the production of pro-inflammatory

cytokines such as IL-17.
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Caption: Mechanism of action of GSK805 in inhibiting Th17 cell differentiation.

Experimental Protocols
In Vitro Th17 Cell Differentiation Assay

This protocol is adapted from methodologies described in studies investigating RORyt
inhibitors.[1]

1. Isolation of Naive CD4+ T Cells:
« |solate splenocytes from C57BL/6 mice.

» Enrich for Naive CD4+ T cells using a magnetic-activated cell sorting (MACS) kit, selecting
for CD4+CD62L+CD44- cells.

2. T Cell Culture and Differentiation:

o Plate naive CD4+ T cells in 96-well plates pre-coated with anti-CD3 and anti-CD28
antibodies.

o Culture cells in RPMI-1640 medium supplemented with 10% FBS, 2-mercaptoethanol, and
antibiotics.
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Induce Th17 differentiation by adding a cytokine cocktail containing TGF-f3, IL-6, IL-23, anti-
IFN-y, and anti-1L-4.

. GSK805 Treatment:
Prepare a stock solution of GSK805 in DMSO.

Add GSKB805 to the cell cultures at the desired final concentration (e.g., 0.5 uM). Include a
DMSO-only vehicle control.

. Analysis of IL-17 Production:

After 4 days of culture, restimulate the cells with PMA and ionomycin in the presence of a
protein transport inhibitor (e.g., Brefeldin A) for 4-6 hours.

Perform intracellular cytokine staining for IL-17A and IFN-y using fluorescently labeled
antibodies.

Analyze the percentage of IL-17A+ cells by flow cytometry.
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Caption: Experimental workflow for the in vitro Th17 differentiation assay.
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In Vivo Experimental Autoimmune Encephalomyelitis
(EAE) Model

This protocol is based on the methodology used to evaluate GSK805 in a mouse model of
multiple sclerosis.[1]

1. EAE Induction:

o Emulsify Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide in Complete Freund's
Adjuvant (CFA).

e Immunize female C57BL/6 mice (8-12 weeks old) subcutaneously with the MOG/CFA
emulsion.

o Administer pertussis toxin intraperitoneally on day 0 and day 2 post-immunization.
2. GSK805 Treatment:
e Prepare a formulation of GSK805 for oral gavage (e.g., in a vehicle of corn oil with DMSO).

o Administer GSK805 orally to the treatment group at the specified dose (e.g., 10 mg/kg) daily,
starting from the day of immunization.

o Administer the vehicle solution to the control group.
3. Clinical Scoring:

» Monitor the mice daily for clinical signs of EAE and score them on a scale of 0 to 5 (0: no
signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4: hind and forelimb
paralysis; 5: moribund).

4. Histological and Immunological Analysis:

» At the end of the experiment, perfuse the mice and collect the brain and spinal cord for
histological analysis of inflammation and demyelination.

« Isolate mononuclear cells from the central nervous system and analyze for cytokine
production (IL-17, IFN-y) by intracellular staining and flow cytometry.
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Caption: Experimental workflow for the in vivo EAE model with GSK805 treatment.

Clinical Development Status

Despite the promising preclinical data for GSK805 in various models of autoimmune disease, a
thorough search of publicly available clinical trial registries and scientific literature did not yield
any evidence of this compound entering human clinical trials. The reasons for the lack of
clinical development are not publicly disclosed. It is important to note that many promising
preclinical candidates do not advance to clinical trials for a variety of reasons, including but not
limited to, unfavorable toxicology findings, pharmacokinetic properties in higher species, or
strategic business decisions.
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Conclusion

GSKB805 is a potent, orally bioavailable RORyt inhibitor that has demonstrated significant
efficacy in preclinical models of autoimmune disease by effectively suppressing the Th17 cell
pathway. The data presented in this guide highlight its potential as a therapeutic agent.
However, the absence of publicly available information on its clinical development underscores
the challenges in translating preclinical findings into human therapies. Further investigation into
the safety and efficacy of RORyt inhibitors as a class remains an active area of research in the
pursuit of novel treatments for autoimmune disorders.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Small molecule RORyt antagonists inhibit T helper 17 cell transcriptional network by
divergent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Transient inhibition of ROR-yt therapeutically limits intestinal inflammation by reducing
TH17 cells and preserving ILC3 - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Investigating Autoimmune Disease with GSK805: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606167/docs#investigating-autoimmune-disease-
with-gsk805-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15606167/docs?utm_src=pdf-body#investigating-autoimmune-disease-with-gsk805-a-technical-guide
https://www.benchchem.com/product/b15606167?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4948756/
https://www.medchemexpress.com/ROR-gamma-t-IN-1.html
https://www.benchchem.com/product/b15606167/docs#investigating-autoimmune-disease-with-gsk805-a-technical-guide
https://www.benchchem.com/product/b15606167/docs#investigating-autoimmune-disease-with-gsk805-a-technical-guide
https://www.benchchem.com/product/b15606167/docs#investigating-autoimmune-disease-with-gsk805-a-technical-guide
https://www.benchchem.com/product/b15606167/docs#investigating-autoimmune-disease-with-gsk805-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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